Cas no 2248310-41-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate
• CAS No: 2248310-41-8
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 6005165
• PubChem ID: 165725074
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate
• EN300-6518104
• 2248310-41-8

• Inchi： 1S/C19H22N2O4/c22-16-14-7-1-2-8-15(14)17(23)21(16)25-18(24)19(9-3-4-10-19)13-20-11-5-6-12-20/h1-2,7-8H,3-6,9-13H2
• InChI Key： LJXHLDRUXPLJLP-UHFFFAOYSA-N
• SMILES： O(C(C1(CN2CCCC2)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 342.15795719g/mol
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate: A Comprehensive Overview

Introduction to the Compound

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yl)methyl]cyclopentane-1-carboxylate, identified by the CAS number 2248310418, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acid derivatives, specifically a cyclopentane carboxylate ester. Its structure features a dihydroisoindole ring system fused with a cyclopentane ring, further substituted with a pyrrolidine moiety. This unique combination of structural elements contributes to its versatile reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research settings. Its structure is particularly notable for its dihydroisoindole ring, which is known for its ability to act as a rigid scaffold in molecular design. The presence of the pyrrolidine group further enhances its potential as a building block in drug discovery and material science.

Structural Analysis and Synthesis

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(pyrrolidin-1-yllmethyl]cyclopentane-carboxylate involves multi-step organic reactions, often employing techniques such as ring-closing metathesis, esterification, and cyclization processes. The starting materials typically include derivatives of cyclopentanecarboxylic acid and pyrrolidine-containing precursors. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the current state-of-the-art in organic synthesis.

Recent studies have focused on improving the efficiency of these reactions through the use of novel catalysts and green chemistry principles. For instance, the application of Grubbs catalysts in ring-closing metathesis has been pivotal in constructing the dihydroisoindole ring system. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Chemical Properties and Reactivity

This compound exhibits a range of chemical properties that make it suitable for various applications. Its ester functionality renders it reactive towards nucleophilic attack, enabling its use in condensation reactions such as those involving alcohols or amines. The dihydroisoindole ring system contributes to its aromaticity and planarity, which are critical for applications requiring specific electronic properties.

Preliminary studies on its thermal stability indicate that it can withstand moderate heating without significant decomposition, making it amenable to thermal processing techniques. Furthermore, its solubility profile has been investigated across different solvents, revealing optimal solubility in polar aprotic solvents such as DMF and DMSO.

Applications in Pharmaceutical Research

The compound has garnered significant attention in the pharmaceutical industry due to its potential as a drug candidate or intermediate. Its structural features suggest possible applications as an inhibitor or modulator of specific biological targets. Recent research has explored its activity against various enzymes and receptors, with promising results indicating potential therapeutic utility.

For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cellular signaling pathways. These findings have prompted further investigation into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Moreover, its ability to form stable complexes with biomolecules suggests potential applications in drug delivery systems or as a component in targeted therapy formulations.

Role in Material Science and Polymer Chemistry

Beyond pharmaceutical applications, this compound finds utility in material science due to its unique structural attributes. Its rigid dihydroisoindole framework makes it an attractive candidate for use as a monomer or cross-linking agent in polymer synthesis. Recent advancements have explored its incorporation into polymeric materials with tailored mechanical and electronic properties.

Preliminary results indicate that polymers incorporating this compound exhibit enhanced tensile strength and thermal stability compared to conventional polymers. These attributes make them suitable for applications in high-performance materials used in aerospace, automotive industries, or advanced electronics.

Additionally, the compound's reactivity towards nucleophiles opens avenues for its use in click chemistry reactions or other modular synthetic strategies aimed at constructing complex materials with hierarchical architectures.

Environmental Considerations and Sustainability

Synthetic Optimization for Sustainability

In line with global efforts towards sustainable chemistry practices,the synthesis of this compound has been optimized to reduce environmental impact.These optimizations include minimizing solvent usage,reducing reaction times,and employing recyclable catalysts.These advancements align with the principles of green chemistry,such as atom economy,maximizing yield,and minimizing waste generation.

Furthermore,the development of scalable synthesis routes has been prioritized,to facilitate large-scale production while maintaining eco-friendly practices.These efforts underscore the commitment to sustainable development within the chemical industry.

In conclusion,the CAS no 2248310418 compound represents a versatile molecule with diverse applications across multiple disciplines.Its unique structure,favorable chemical properties,and potential for further functionalization make it an invaluable asset for ongoing research endeavors.Further exploration into its biological activity/materials integration will undoubtedly unlock new opportunities for innovation across various sectors.